1-Fluoro-4-propoxyisoquinoline
Cat. No. B8325764
M. Wt: 205.23 g/mol
InChI Key: KLDALCURTVMEJU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08957203B2
Procedure details
To a solution of 1-chloro-4-propoxyisoquinoline (1.1 g, 4.96 mmol) in DMSO (6 mL), added CsF (1.508 g, 9.92 mmol) and heated to 140° C. for 6 h. The reaction was diluted with ethylacteate and washed with water, and brine. The organic phase was collected, dried over sodium sulfate, and concentrated under vacuum to give the crude product which was purified by silica gel chromatography using a gradient of 5-25% EtOAc/Hexanes. The product fractions were collected and the solvent removed under vacuum to give 700 mg of the desired product 1-fluoro-4-propoxyisoquinoline as a white solid. MS: MS m/z 206.17 (M++1).
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[C:5]([O:12][CH2:13][CH2:14][CH3:15])=[CH:4][N:3]=1.[F-:16].[Cs+]>CS(C)=O.C(OC(=O)C)C>[F:16][C:2]1[C:11]2[C:6](=[CH:7][CH:8]=[CH:9][CH:10]=2)[C:5]([O:12][CH2:13][CH2:14][CH3:15])=[CH:4][N:3]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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1.1 g
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Type
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reactant
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Smiles
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ClC1=NC=C(C2=CC=CC=C12)OCCC
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Name
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|
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Quantity
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1.508 g
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Type
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reactant
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Smiles
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[F-].[Cs+]
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Name
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Quantity
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6 mL
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Type
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solvent
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Smiles
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CS(=O)C
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Step Two
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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C(C)OC(C)=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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140 °C
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
WASH
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Type
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WASH
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Details
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washed with water, and brine
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CUSTOM
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Type
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CUSTOM
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Details
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The organic phase was collected
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over sodium sulfate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated under vacuum
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CUSTOM
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Type
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CUSTOM
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Details
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to give the crude product which
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CUSTOM
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Type
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CUSTOM
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|
Details
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was purified by silica gel chromatography
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CUSTOM
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Type
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CUSTOM
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|
Details
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The product fractions were collected
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CUSTOM
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Type
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CUSTOM
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|
Details
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the solvent removed under vacuum
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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FC1=NC=C(C2=CC=CC=C12)OCCC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 700 mg | |
| YIELD: CALCULATEDPERCENTYIELD | 68.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
